Cas no 526-64-7 (Trachelanthamidine)

Trachelanthamidine structure
Trachelanthamidine structure
Product Name:Trachelanthamidine
CAS No:526-64-7
MF:C8H15NO
MW:141.210802316666
CID:370204
PubChem ID:188288
Update Time:2025-04-19

Trachelanthamidine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-1-methanol,hexahydro-, (1R,7aS)-
    • Trachelanthamidine
    • (-)-trachelantamidine
    • (1R,7aS)-Hexahydro-1H-pyrrolizin-1-ylmethanol
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1R-cis)-
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1R,7aS)-
    • UNII-G32020EJYI
    • [(1R,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methanol
    • SCHEMBL9540610
    • 2,3,5,6,7,7A.ALPHA.-HEXAHYDRO-1H-PYRROLIZINE-1.ALPHA.-METHANOL
    • [(1R,7aS)-hexahydro-1H-pyrrolizin-1-yl]methanol
    • Trachelanthamidine, (-)-
    • 526-64-7
    • AKOS040734789
    • ((1R,7AS)-hexahydro-1H-pyrrolizin-1-yl)methanol
    • FS-6707
    • Tracheoanthamidine
    • AC1L4MIL
    • DTXSID201318955
    • SureCN9540610
    • CHEBI:32249
    • (-)-Trachelanthamidine
    • AC1Q77TU
    • Q27114838
    • G32020EJYI
    • Inchi: 1S/C8H15NO/c10-6-7-3-5-9-4-1-2-8(7)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
    • InChI Key: LOFDEIYZIAVXHE-YUMQZZPRSA-N
    • SMILES: OC[C@@H]1CCN2CCC[C@H]21

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Oil
  • Density: 1.09
  • Boiling Point: 201.6°Cat760mmHg
  • Flash Point: 81.1°C
  • Refractive Index: 1.539
  • PSA: 23.47
  • LogP: 0.40090

Trachelanthamidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T704000-10mg
Trachelanthamidine
526-64-7
10mg
$11957.00 2023-05-17
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